Cas no 64855-91-0 (Pyrglutargine)

• Product Name: Pyrglutargine
• CAS No: 64855-91-0
• MF: C₁₁H₂₁N₅O₅
• MW: 303.314942121506
• CID: 505066
• PubChem ID: 6454976
• Update Time: 2025-04-19

Pyrglutargine Chemical and Physical Properties

Names and Identifiers

• Pyrglutargine
• Argininpyroglutamat
• VYI1WK838B
• 5-Oxo-DL-proline, compound with L-arginine (1:1)
• Arginine pyroglutamate
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;5-oxopyrrolidine-2-carboxylic acid
• 64855-91-0
• SCHEMBL1005517
• Pirglutargina
• L-ARGININE DL-PYROGLUTAMATE
• EINECS 265-253-3
• G-278
• PIRGLUTARGINE [MART.]
• PIRGLUTARGINE
• PIRGLUTARGINE [WHO-DD]
• DTXSID90215141
• AKOS037643287
• Q-100651
• AS-12651
• UNII-VYI1WK838B

• Inchi： 1S/C6H14N4O2.C5H7NO3/c7-4(5(11)12)2-1-3-10-6(8)9;7-4-2-1-3(6-4)5(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);3H,1-2H2,(H,6,7)(H,8,9)/t4-;/m0./s1
• InChI Key： UYCAGRPOUWSBIQ-WCCKRBBISA-N
• SMILES： O=C1CCC(C(=O)O)N1.OC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 303.15426879g/mol
• Monoisotopic Mass: 303.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194Ų